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Compound Focus: Methyl 9-decenoate

CAS No.: 25601-41-6

Cat. No.: S1897233

Synthesis and Production

A primary method for synthesizing Methyl 9-decenoate is through the ethenolysis of Methyl oleate [1].
This metathesis reaction uses ethylene and a catalyst to cleave the double bond in Methyl oleate, a common

fatty acid ester derived from natural oils.

The following diagram illustrates the synthesis workflow and key reaction:
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Methyl Oleate
(Common natural ester)

Reaction Conditions:
- Catalyst (e.g., Tungsten-based)
- Ethylene gas (10 atm)

- Solvent: Toluene/Benzene
- Temperature: 50 °C
- Time: 18 hours

Yield: ~78%T

Click to download full resolution via product page
Detailed Experimental Protocol for Synthesis [1]:

e Step 1: Substrate Purification

o Reactants: Methyl oleate is purified by mixing with triethylaluminum (TEAI, 700 ppm by weight)

in toluene.
o Conditions: The mixture is stirred under an inert atmosphere (e.g., in a glovebox) at room

temperature for 1-4 hours.

o Step 2: Ethenolysis Reaction

o Reaction Vessel: A glass vial placed inside a stainless steel autoclave.
o Setup: The purified Methyl oleate is mixed with a catalyst solution (e.g., a tungsten-based

catalyst at 0.01 M in benzene).
o Atmosphere: The reaction is conducted under an inert atmosphere.
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o Process: The autoclave is pressurized with ethylene gas to 10 atm (approx. 7600 Torr) and

heated to 50°C with stirring for 18 hours.

o Work-up: After reaction, the ethylene pressure is released. The liquid reaction mixture is diluted

with n-pentane and analyzed by GC-MS/FID.

¢ Key Parameters:

o Typical Yield: Up to 78%.

o Catalyst Note: The choice of catalyst is critical. The patent indicates that using a molybdenum
analog under comparable conditions resulted in a significantly lower yield (~30%).

Analytical Methods

Methyl 9-decenoate can be characterized using several chromatographic techniques. Standard parameters

are compiled from the search results.

Table: Standard Chromatographic Retention Data

. Column Active Retention . .
Technique Experimental Conditions
Type Phase Index (RI)
Gas Capillary Non- 1316 [2] 60 m/0.25 mm / 0.25 ym; Helium
Chromatography (CPSil 8 polar carrier gas; Oven: 40°C for 2 min,
(GC) CB) then ramp at 4°C/min to 280°C [2]

HPLC Analysis Protocol [3]:

Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).
Column: Newcrom R1 (a reverse-phase column with low silanol activity).

o Note: For ultra-fast separations, a UPLC version with 3 um particles is available.

Mobile Phase: Acetonitrile (MeCN), water, and phosphoric acid.

o For MS-compatibility: Replace phosphoric acid with formic acid.

Applications:
o Qualitative and quantitative analysis.

o Scalable for preparative purification and isolation of impurities.

o Suitable for pharmacokinetic studies.
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Applications and Market Outlook

Methyl 9-decenoate serves as a specialty chemical and building block in various industries. Its market is

expected to grow, driven by trends in consumer goods [4].

Table: Applications and Commercial Landscape

Category Details

| Key Applications | * Cosmetics & Personal Care: Used in formulations for perfumes, lotions, and
skincare products for its solvent and fragrance properties. * Flavors: Employed as a flavor ingredient. ¢
Pharmaceuticals: Researched for potential use in drug delivery systems and wellness products. ¢
Lubricants & Other Industrial Applications [4]. | | Market Drivers | « Growing demand for natural and
sustainable ingredients in cosmetics. * Increased health consciousness among consumers. * Advancements in
extraction and production technologies [4]. | | Key Suppliers | Wilmar, Larodan, BOC Sciences, Solarbio,

Lingbao, Pharmaffiliates Analytics and Synthetics [4]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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